Cas no 1202220-93-6 (Lithium triisopropyl 2-(4-methylpyridyl)borate)

• Product Name: Lithium triisopropyl 2-(4-methylpyridyl)borate
• CAS No: 1202220-93-6
• MF: C₁₅H₂₇BLiNO₃
• MW: 287.131784677505
• CID: 839930
• Update Time: 2026-04-29

Lithium triisopropyl 2-(4-methylpyridyl)borate Chemical and Physical Properties

Names and Identifiers

• Lithium triisopropyl 2-(4-methylpyridyl)borate
• lithium,(4-methylpyridin-2-yl)-tri(propan-2-yloxy)boranuide
• A-5401

Computed Properties

• Exact Mass: 287.22400

Experimental Properties

• PSA: 40.58000
• LogP: 2.81090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Lithium triisopropyl 2-(4-methylpyridyl)borate

Lithium Triisopropyl 2-(4-Methylpyridyl)Borate (CAS 1202220-93-6): A Versatile Borate Compound for Modern Applications

Lithium triisopropyl 2-(4-methylpyridyl)borate (CAS 1202220-93-6) is a highly specialized borate-based compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in advanced research and industrial processes. As a lithium borate derivative, this compound stands out for its stability, solubility, and reactivity, making it a valuable asset in fields ranging from organic synthesis to materials science.

The molecular structure of lithium triisopropyl 2-(4-methylpyridyl)borate combines a borate anion with a 4-methylpyridyl group, creating a compound that exhibits both nucleophilic and electrophilic characteristics. This dual reactivity has made it particularly useful in cross-coupling reactions, where it serves as an efficient reagent for forming carbon-carbon and carbon-heteroatom bonds. Recent studies have highlighted its potential in pharmaceutical intermediate synthesis, where its ability to facilitate complex molecular transformations under mild conditions is highly prized.

One of the most compelling aspects of CAS 1202220-93-6 is its role in energy storage applications. With the global push toward renewable energy solutions, researchers are increasingly exploring novel electrolyte additives for lithium-ion batteries. The lithium triisopropyl borate moiety in this compound has shown promise in improving battery performance by enhancing ionic conductivity and stabilizing electrode interfaces. This aligns perfectly with current market demands for more efficient and longer-lasting energy storage systems.

In the realm of organic electronics, lithium 2-(4-methylpyridyl)borate derivatives have demonstrated interesting properties as charge transport materials. The compound's ability to form stable complexes with various organic semiconductors makes it a candidate for use in OLED technologies and organic photovoltaic devices. As the world moves toward flexible and sustainable electronics, such applications position this compound at the forefront of materials innovation.

The synthesis and handling of lithium triisopropyl 2-(4-methylpyridyl)borate require specialized knowledge due to its sensitivity to moisture and air. Proper storage conditions typically involve anhydrous environments and inert atmosphere protection. These requirements have led to the development of innovative packaging solutions that maintain compound integrity while ensuring safe handling—a topic of particular interest to researchers searching for "air-sensitive compound storage" solutions.

From a commercial perspective, the market for specialty borate compounds like CAS 1202220-93-6 has seen steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Manufacturers are responding by developing more efficient production methods and scalable synthesis routes. This economic aspect makes "lithium borate pricing trends" and "high-purity borate availability" relevant search terms for industry professionals.

Recent advancements in catalytic applications have further expanded the potential uses of triisopropyl borate derivatives. The compound's ability to act as a ligand precursor in transition metal catalysis has opened new pathways for sustainable chemical synthesis. This aligns with the growing interest in "green chemistry catalysts" and "atom-efficient reactions"—topics frequently searched by environmentally conscious researchers.

Quality control of lithium triisopropyl 2-(4-methylpyridyl)borate presents unique analytical challenges that have spurred innovation in spectroscopic characterization methods. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify purity and structural integrity. These analytical considerations make "borate compound analysis" a relevant search query in scientific circles.

As research continues to uncover new applications for CAS 1202220-93-6, its importance in modern chemistry becomes increasingly apparent. The compound represents an excellent example of how specialty chemicals can bridge multiple disciplines, from medicinal chemistry to renewable energy technologies. For researchers and industry professionals alike, staying informed about the latest developments in "pyridyl borate applications" and "lithium organoborates" remains crucial for maintaining a competitive edge.

The future outlook for lithium triisopropyl 2-(4-methylpyridyl)borate appears promising, with potential applications emerging in bioconjugation chemistry and targeted drug delivery systems. As synthetic methodologies advance and analytical techniques improve, we can anticipate even broader utilization of this versatile compound across scientific and industrial domains.